Cas no 33236-04-3 (1-butyl-2-[ethoxy(phenyl)methyl]-1,4,5,6-tetrahydropyrimidine)

• Product name: 1-butyl-2-[ethoxy(phenyl)methyl]-1,4,5,6-tetrahydropyrimidine
• CAS No: 33236-04-3
• MF: C₁₇H₂₆N₂O
• MW: 274.40114
• CID: 1460838
• PubChem ID: 118059

1-butyl-2-[ethoxy(phenyl)methyl]-1,4,5,6-tetrahydropyrimidine Chemical and Physical Properties

Names and Identifiers

• 1-butyl-2-[ethoxy(phenyl)methyl]-1,4,5,6-tetrahydropyrimidine
• pyrimidine, 1-butyl-2-(ethoxyphenylmethyl)-1,4,5,6-tetrahydro-
• 1-butyl-2-[ethoxy(phenyl)methyl]-5,6-dihydro-4H-pyrimidine
• 3,4,5,6-Tetrahydro-3-butyl-2-(α-ethoxybenzyl)pyrimidine
• Pyrimidine, 3,4,5,6-tetrahydro-3-butyl-2-(alpha-ethoxybenzyl)-
• 3-Butyl-2-(alpha-ethoxybenzyl)-3,4,5,6-tetrahydropyrimidine
• DTXSID10954863
• 3,4,5,6-Tetrahydro-3-butyl-2-(alpha-ethoxybenzyl)pyrimidine
• BRN 0803086
• 33236-04-3

• Inchi： InChI=1S/C17H26N2O/c1-3-5-13-19-14-9-12-18-17(19)16(20-4-2)15-10-7-6-8-11-15/h6-8,10-11,16H,3-5,9,12-14H2,1-2H3
• InChI Key： ZTUBKTSYJXSXFD-UHFFFAOYSA-N
• SMILES： CCCCN1CCCN=C1C(C2=CC=CC=C2)OCC

Computed Properties

• Exact Mass: 274.20468
• Monoisotopic Mass: 274.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 24.8Ų

Experimental Properties

• Density: 1.01
• Boiling Point: 397.5°C at 760 mmHg
• Flash Point: 194.2°C
• Refractive Index: 1.534
• PSA: 24.83